3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile

• IUPAC Name: 3-(4-bromo-3,5-dimethylpyrazol-1-yl)propanenitrile
• InChI: InChI=1S/C8H10BrN3/c1-6-8(9)7(2)12(11-6)5-3-4-10/h3,5H2,1-2H3
• InChI Key: VNMFMVUASGXFFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCC#N)C)Br
• Molecular Formula: C8H10BrN3
• DSSTOX Substance ID: DTXSID30365073
• Molecular Weight: 228.09 g/mol
• CAS RN: 90006-21-6

Description

“3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanenitrile” is a chemical compound with the CAS Number: 90006-21-6. It has a linear formula of C8 H10 Br N3 and a molecular weight of 228.09.

Molecular Structure Analysis

The InChI Code of the compound is 1S/C8H10BrN3/c1-6-8(9)7(2)12(11-6)5-3-4-10/h3,5H2,1-2H3. This indicates that the compound consists of a pyrazole ring with bromine and nitrile substituents.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 228.09 g/mol. The compound has one hydrogen bond donor count and two hydrogen bond acceptor counts.

Scientific Research Applications

4-Bromo-3,5-dimethyl-1H-pyrazole has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of heterocyclic compounds such as pyrazolo[3,4-b]pyridine, pyrazolo[3,4-d]pyrimidine, and pyrazolo[4,3-d]pyrimidine. It has also been used in the synthesis of biologically active compounds such as sildenafil, a phosphodiesterase type 5 inhibitor used to treat erectile dysfunction, and imatinib, a tyrosine kinase inhibitor used to treat certain types of cancer. In addition, 4-Bromo-3,5-dimethyl-1H-pyrazole has been used in the synthesis of polymers and other materials with potential applications in the fields of energy storage and electronics.

Mechanism of Action

The mechanism of action of 4-Bromo-3,5-dimethyl-1H-pyrazole is not well understood. However, it is believed that the compound acts as a nucleophilic reagent in the synthesis of heterocyclic compounds, allowing for the formation of new bonds between atoms. In addition, the compound may act as a catalyst in the synthesis of polymers and other materials, facilitating the formation of new bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-3,5-dimethyl-1H-pyrazole are not well understood. The compound is not known to be toxic, and no adverse effects have been reported in animal studies. However, as the compound is volatile and flammable, it should be handled with care and used in a well-ventilated area.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Bromo-3,5-dimethyl-1H-pyrazole in laboratory experiments is its versatility. The compound can be used in a variety of synthesis reactions, allowing for the synthesis of a wide range of heterocyclic compounds and polymers. In addition, the compound is relatively inexpensive and readily available, making it an attractive choice for laboratory experiments. However, the compound is volatile and flammable, and should be handled with care.

Future Directions

The potential applications of 4-Bromo-3,5-dimethyl-1H-pyrazole are vast, and there are many potential future directions for research. One potential area of exploration is the synthesis of novel heterocyclic compounds with potential applications in medicine and other fields. In addition, the compound could be used in the synthesis of polymers and other materials with potential applications in energy storage and electronics. Finally, further research could be conducted to better understand the biochemical and physiological effects of 4-Bromo-3,5-dimethyl-1H-pyrazole.

Synthesis Methods

4-Bromo-3,5-dimethyl-1H-pyrazole can be synthesized through a number of methods. The most common method is the reaction of 3-bromo-2-methylpropanenitrile with hydrazine hydrate in the presence of a base such as sodium hydroxide. This reaction produces a mixture of two isomers, 4-Bromo-3,5-dimethyl-1H-pyrazole and 3-Bromo-2-methyl-1H-pyrazole, which can be separated by column chromatography.

Safety and Hazards

The compound has a signal word of “Warning” and hazard statements H302, H315, H319, H335. This suggests that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.